![molecular formula C17H24ClN3O B6625355 N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide](/img/structure/B6625355.png)
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide
Overview
Description
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide, also known as JNJ-193, is a novel compound that has been synthesized and studied for its potential use in scientific research.
Mechanism of Action
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide acts as a selective sigma-1 receptor agonist, binding to the receptor and modulating its activity. The sigma-1 receptor is located in various regions of the brain and is involved in the regulation of calcium signaling, neurotransmitter release, and ion channel activity. By modulating the activity of the sigma-1 receptor, N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide can affect these processes and potentially improve neurological function.
Biochemical and Physiological Effects:
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, the regulation of neurotransmitter release, and the modulation of ion channel activity. These effects have been studied in various cell types and in animal models, and have provided insights into the role of the sigma-1 receptor in various physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor. This allows for precise modulation of the receptor's activity and the ability to study its effects on various physiological processes. However, one limitation of using N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide is its potential for off-target effects, as it may interact with other receptors or proteins in addition to the sigma-1 receptor.
Future Directions
There are several future directions for the study of N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide and the sigma-1 receptor. One potential direction is the development of new compounds that have improved selectivity and efficacy for the sigma-1 receptor. Another direction is the investigation of the role of the sigma-1 receptor in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression. Additionally, the development of new imaging techniques to visualize the sigma-1 receptor in vivo could provide new insights into its function and potential therapeutic targets.
Synthesis Methods
The synthesis of N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide involves a multi-step process that includes the reaction of 5-chloropyridine-2-carboxylic acid with piperidine to form the intermediate 1-(5-chloropyridin-2-yl)piperidine. This intermediate is then reacted with cyclopentylacetyl chloride to form the final product, N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide. The synthesis of N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide has been optimized to achieve high yields and purity.
Scientific Research Applications
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory, and mood regulation. N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide has been used to study the role of the sigma-1 receptor in these processes and to identify potential therapeutic targets for various neurological disorders.
properties
IUPAC Name |
N-[1-(5-chloropyridin-2-yl)piperidin-4-yl]-2-cyclopentylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24ClN3O/c18-14-5-6-16(19-12-14)21-9-7-15(8-10-21)20-17(22)11-13-3-1-2-4-13/h5-6,12-13,15H,1-4,7-11H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBULIMKCZFZDQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)NC2CCN(CC2)C3=NC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-chloro-N-[(5-methoxy-1,3-dimethylpyrazol-4-yl)methyl]-4-methylthiophene-2-sulfonamide](/img/structure/B6625277.png)
![N-[2-(4-ethoxy-1H-indol-3-yl)ethyl]-4-(hydroxymethyl)piperidine-1-carboxamide](/img/structure/B6625279.png)
![4-[Ethyl-[(1-methylpyrazol-4-yl)methyl]amino]quinoline-3-carbonitrile](/img/structure/B6625280.png)
![2-[Ethyl-(6-ethyl-5-fluoropyrimidin-4-yl)amino]acetamide](/img/structure/B6625286.png)
![2-[Ethyl-(3-ethyl-1,2,4-thiadiazol-5-yl)amino]acetamide](/img/structure/B6625289.png)
![5-[(4-bromopyrazol-1-yl)methyl]-N-(furan-3-ylmethyl)-1,3-thiazol-2-amine](/img/structure/B6625294.png)
![2-[(3-Bromo-5-methylphenyl)sulfonyl-ethylamino]acetamide](/img/structure/B6625314.png)
![1-[4-[[(3-Bromo-5-chloropyridin-2-yl)amino]methyl]piperidin-1-yl]ethanone](/img/structure/B6625325.png)
![2-cyclopentyl-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidin-4-yl]acetamide](/img/structure/B6625332.png)
![2-cyclopentyl-N-[1-(2-methylpyridin-4-yl)piperidin-4-yl]acetamide](/img/structure/B6625339.png)
![N-[1-(5-tert-butyl-1,2,4-oxadiazol-3-yl)piperidin-4-yl]-2-cyclopentylacetamide](/img/structure/B6625361.png)
![1-[2-[(3-Bromo-5-chloropyridin-2-yl)amino]ethyl]pyrrolidine-2,5-dione](/img/structure/B6625367.png)
![1-[[1-(5-Chloro-2-methoxypyrimidin-4-yl)piperidin-4-yl]methyl]piperidin-2-one](/img/structure/B6625374.png)
